Cas no 392296-09-2 (N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide)

• Product Name: N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide
• CAS No: 392296-09-2
• MF: C₁₆H₂₀N₄O₂S₂
• MW: 364.485600471497
• CID: 6450674
• Update Time: 2025-08-02

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide
• N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)butyramide
• Butanamide, N-[5-[[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C16H20N4O2S2/c1-4-5-13(21)18-15-19-20-16(24-15)23-9-14(22)17-12-7-10(2)6-11(3)8-12/h6-8H,4-5,9H2,1-3H3,(H,17,22)(H,18,19,21)
• InChI Key： MWHXVLQAAWTJKE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC(C)=C2)=O)S1)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide

Recent Advances in the Study of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 392296-09-2)

In recent years, the compound N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 392296-09-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole core and carbamoylmethyl sulfanyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory and oncogenic processes. In vitro studies have demonstrated that N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide exhibits potent inhibitory effects against certain kinases, which are critical targets in cancer therapy. These findings have been corroborated by molecular docking simulations, revealing high binding affinity to the active sites of these enzymes.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have shown that N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide has favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. These properties make it a viable candidate for further development as an oral therapeutic agent. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

In addition to its therapeutic potential, advancements have been made in the synthetic chemistry of this compound. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yields. These improvements are crucial for facilitating large-scale production and enabling further preclinical and clinical studies.

Looking ahead, ongoing research aims to explore the broader applications of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide, including its potential use in combination therapies and its efficacy against drug-resistant strains of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide represents a promising candidate in the field of chemical biology and drug development. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a molecule of high interest for future research and therapeutic innovation.